2-Bromo-3-(methylamino)phenol

• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• IUPAC Name: 2-bromo-3-(methylamino)phenol
• InChI: InChI=1S/C7H8BrNO/c1-9-5-3-2-4-6(10)7(5)8/h2-4,9-10H,1H3
• InChI Key: ICXWPNXFMVBUGV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)O)Br

Description

Chemical Identity: 2-Bromo-3-(methylamino)phenol (CAS: 100367-36-0) is a substituted phenol derivative with the molecular formula C₆H₆BrNO and a molecular weight of 188.024 g/mol. It features a bromine atom at the ortho position and a methylamino group (-NHCH₃) at the meta position relative to the phenolic hydroxyl group . This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications.

Synthesis:
Key synthesis routes include:

• Nitro group reduction: Starting from 2-bromo-3-nitrophenol, reduction of the nitro group yields the amino intermediate, followed by methylation to introduce the methylamino group.
• Bromination of 3-(methylamino)phenol: Direct bromination at the ortho position of 3-(methylamino)phenol using bromine or N-bromosuccinimide (NBS) under controlled conditions. Reported yields for optimized routes reach up to 68%, with purity levels of 97% as per commercial suppliers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-(methylamino)phenol typically involves the bromination of 3-(methylamino)phenol. This can be achieved using brominating agents such as bromine or N-bromosuccinimide (NBS) under controlled conditions. The reaction is usually carried out in an organic solvent like dichloromethane or acetonitrile at room temperature or slightly elevated temperatures .

Industrial Production Methods

Industrial production methods for 2-Bromo-3-(methylamino)phenol may involve large-scale bromination processes using automated reactors to ensure consistent quality and yield. The choice of brominating agent and reaction conditions can be optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-(methylamino)phenol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to remove the bromine atom or modify the amino group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Major Products Formed

Substitution: Formation of derivatives with different functional groups replacing the bromine atom.

Oxidation: Formation of quinones or other oxidized phenolic compounds.

Reduction: Formation of dehalogenated or modified amino derivatives.

Scientific Research Applications

2-Bromo-3-(methylamino)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-3-(methylamino)phenol involves its interaction with molecular targets such as enzymes or receptors. The bromine atom and methylamino group can participate in various chemical interactions, influencing the compound’s reactivity and binding affinity. The hydroxyl group can form hydrogen bonds, further affecting the compound’s behavior in biological systems .

Comparison with Similar Compounds

2-Bromo-3-(trifluoromethyl)phenol (CAS: 1214323-39-3)

Key Differences :

• Substituent Effects: The trifluoromethyl (-CF₃) group is strongly electron-withdrawing, enhancing the compound's stability and lipophilicity (XLogP3: 3.1) compared to the electron-donating methylamino group in the target compound .
• Applications : Widely used in pharmaceuticals and agrochemicals due to its resistance to metabolic degradation. The bromine and -CF₃ groups facilitate cross-coupling reactions (e.g., Suzuki-Miyaura) for complex molecule synthesis .

Property	2-Bromo-3-(methylamino)phenol	2-Bromo-3-(trifluoromethyl)phenol
Molecular Formula	C₆H₆BrNO	C₇H₄BrF₃O
Molecular Weight (g/mol)	188.024	241.005
XLogP3	~1.5 (estimated)	3.1
Key Applications	Drug intermediate	Pharmaceuticals, Agrochemicals

4-(Methylamino)phenol (CAS: 150-75-4)

Positional Isomerism :

• The methylamino group at the para position (vs. meta in the target compound) alters electronic distribution and reactivity.
• Toxicity: 4-(Methylamino)phenol exhibits significant neurotoxicity and hepatotoxicity, requiring stringent safety protocols during handling .

2-Bromo-3-methoxyphenol

Functional Group Comparison :

• Synthetic Utility: Used in the preparation of fragrances and heterocyclic compounds. Methoxy groups enhance metabolic stability in drug candidates compared to amino derivatives .

Property	2-Bromo-3-(methylamino)phenol	2-Bromo-3-methoxyphenol
Functional Group	-NHCH₃	-OCH₃
Hydrogen Bond Donors	2 (phenolic -OH, -NH)	1 (phenolic -OH)
Key Reactivity	Nucleophilic substitution	Electrophilic aromatic substitution

2-[(Methylamino)methyl]phenol (CAS: Not provided)

Structural Divergence :

• Features a methylamino-methyl (-CH₂NHCH₃) side chain instead of direct substitution on the aromatic ring.
• Biological Activity : Demonstrates anti-biofilm and anti-viral properties against Staphylococcus aureus by inhibiting SarA protein, a regulator of virulence factors. At 1.25 µM, it achieves >70% biofilm inhibition .
• Cytotoxicity: Non-toxic to HEp-2 cells at concentrations up to 1500 µM, making it a promising antibiotic adjuvant .

Research Findings and Implications

• Electronic Effects: The methylamino group in 2-Bromo-3-(methylamino)phenol increases electron density at the aromatic ring, favoring electrophilic substitutions at the para position. This contrasts with electron-withdrawing groups (e.g., -CF₃) that direct reactions to meta positions .
• Biological Potential: While 2-[(Methylamino)methyl]phenol shows validated anti-microbial activity, 2-Bromo-3-(methylamino)phenol’s biological properties remain underexplored.
• Synthetic Challenges: Steric hindrance from the methylamino and bromine groups complicates further functionalization. Optimized catalytic systems (e.g., palladium-based catalysts) are recommended for efficient derivatization .